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Compound of Interest

Compound Name: Methyl 4-bromo-3-nitrobenzoate

Cat. No.: B1363462

Abstract: This document provides an in-depth technical examination of methyl 4-bromo-3-
nitrobenzoate (CAS No. 2363-16-8), a pivotal intermediate in modern organic synthesis. We
move beyond a simple recitation of facts to deliver a field-proven perspective on its
physicochemical properties, spectroscopic signature, reactivity, and safe handling. This guide is
designed for researchers, chemists, and drug development professionals who require a
functional understanding of how to leverage this versatile building block in complex synthetic
pathways. We will explore the causality behind experimental protocols and provide actionable
insights grounded in authoritative references.

Core Physicochemical & Structural Characteristics

Methyl 4-bromo-3-nitrobenzoate is a polysubstituted aromatic ester whose utility is derived
from the unique electronic interplay of its three functional groups. Its identity and core
properties are foundational to its application.

Chemical Identity and Molecular Structure

The compound is systematically named methyl 4-bromo-3-nitrobenzoate.[1][2] Its structure,
featuring a bromine atom and a nitro group ortho to each other on a methyl benzoate scaffold,
creates specific steric and electronic environments that dictate its reactivity.
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Generalized Suzuki Coupling Workflow.

Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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